Prerubialatin
Prerubialatin
Brand Name:
Vulcanchem
CAS No.:
1667718-89-9
VCID:
VC0161907
InChI:
InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27-/m1/s1
SMILES:
CC1(C=CC2(O1)C3(C4=CC=CC=C4C(=O)C2(C5=C3C(=O)C6=CC=CC=C6C5=O)C(=O)OC)O)C
Molecular Formula:
C27H20O7
Molecular Weight:
456.45
Prerubialatin
CAS No.: 1667718-89-9
Cat. No.: VC0161907
Molecular Formula: C27H20O7
Molecular Weight: 456.45
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1667718-89-9 |
|---|---|
| Molecular Formula | C27H20O7 |
| Molecular Weight | 456.45 |
| IUPAC Name | methyl (1'S,2R,12'R)-12'-hydroxy-5,5-dimethyl-3',10',19'-trioxospiro[furan-2,20'-pentacyclo[10.7.1.02,11.04,9.013,18]icosa-2(11),4,6,8,13,15,17-heptaene]-1'-carboxylate |
| Standard InChI | InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27-/m1/s1 |
| Standard InChI Key | UIYJKPDDHXDUIN-KWXIBIRDSA-N |
| SMILES | CC1(C=CC2(O1)C3(C4=CC=CC=C4C(=O)C2(C5=C3C(=O)C6=CC=CC=C6C5=O)C(=O)OC)O)C |
| Appearance | Yellow powder |
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